Cas no 34127-13-4 (4(1H)-Quinazolinone, 5,6,7,8-tetrahydro-2-phenyl-)

• Product name: 4(1H)-Quinazolinone, 5,6,7,8-tetrahydro-2-phenyl-
• CAS No: 34127-13-4
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1462647
• PubChem ID: 135440564

4(1H)-Quinazolinone, 5,6,7,8-tetrahydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 5,6,7,8-tetrahydro-2-phenyl-
• 5,6,7,8-tetrahydro-2-phenyl-4-(3H)-quinazolinone
• CHEMBL4993514
• AKOS006147395
• 34127-13-4
• UICMJIZPQLNBRS-UHFFFAOYSA-N
• SCHEMBL1032502
• DA-06674

• Inchi： InChI=1S/C14H14N2O/c17-14-11-8-4-5-9-12(11)15-13(16-14)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,15,16,17)
• InChI Key： UICMJIZPQLNBRS-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C(=O)NC(=N2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 41.46